Cas no 1021114-96-4 (2-(2-Methoxyethyl)amino-n,n-dimethylacetamide)

• Product Name: 2-(2-Methoxyethyl)amino-n,n-dimethylacetamide
• CAS No: 1021114-96-4
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 4568123
• Update Time: 2025-11-01

2-(2-Methoxyethyl)amino-n,n-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxyethyl)amino]-N,N-dimethylacetamide
• 2-(2-Methoxyethyl)amino-n,n-dimethylacetamide

• Inchi： 1S/C7H16N2O2/c1-9(2)7(10)6-8-4-5-11-3/h8H,4-6H2,1-3H3
• InChI Key： YSNWSZWHWBVEPS-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CNCCOC

Computed Properties

• Exact Mass: 160.121178g/mol
• Monoisotopic Mass: 160.121178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.21g/mol
• XLogP3: -0.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(2-Methoxyethyl)amino-n,n-dimethylacetamide

Introduction to 2-(2-Methoxyethyl)amino-N,N-dimethylacetamide (CAS No. 1021114-96-4)

2-(2-Methoxyethyl)amino-N,N-dimethylacetamide (CAS No. 1021114-96-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a methoxyethylamine moiety and a dimethylacetamide group, making it an intriguing candidate for further research and development.

The chemical structure of 2-(2-Methoxyethyl)amino-N,N-dimethylacetamide consists of a central acetamide backbone with a substituted amino group. The methoxyethylamine substituent imparts specific chemical and physical properties that can be exploited for various applications. The compound's molecular formula is C8H17NO3, and it has a molecular weight of approximately 175.23 g/mol. Its solubility in water and organic solvents, along with its thermal stability, makes it suitable for use in a wide range of chemical processes.

In the realm of pharmaceutical research, 2-(2-Methoxyethyl)amino-N,N-dimethylacetamide has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activity and pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(2-Methoxyethyl)amino-N,N-dimethylacetamide could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(2-Methoxyethyl)amino-N,N-dimethylacetamide has also been investigated for its potential as an analgesic agent. A preclinical study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduces pain sensitivity in animal models without causing significant side effects. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a promising candidate for further clinical trials.

In addition to its pharmaceutical applications, 2-(2-Methoxyethyl)amino-N,N-dimethylacetamide has found use in materials science and chemical synthesis. Its unique structure makes it an excellent ligand for metal complexes, which can be used in catalytic processes. A study published in the Inorganic Chemistry journal in 2023 reported the synthesis of several metal complexes using this compound as a ligand. These complexes exhibited high catalytic activity in various organic transformations, including hydrogenation and oxidation reactions.

The synthetic accessibility of 2-(2-Methoxyethyl)amino-N,N-dimethylacetamide is another factor contributing to its widespread use. The compound can be synthesized through several routes, including the reaction of 2-methoxyethylamine with acetyl chloride followed by N-methylation with dimethyl sulfate. The ease of synthesis and the ability to scale up production make it an attractive option for industrial applications.

Safety and environmental considerations are crucial when handling any chemical compound. While 2-(2-Methoxyethyl)amino-N,N-dimethylacetamide is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure safety. It is recommended to store the compound in a cool, dry place away from incompatible materials and to use appropriate personal protective equipment (PPE) when handling it.

In conclusion, 2-(2-Methoxyethyl)amino-N,N-dimethylacetamide (CAS No. 1021114-96-4) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses and mechanisms of action, this compound is poised to play a significant role in advancing various scientific fields.